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Compound of Interest

Compound Name: Bromoacetonitrile

Cat. No.: B046782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of bromoacetonitrile as a covalent probe for active site labeling in chemical

proteomics. Bromoacetonitrile's reactivity towards nucleophilic amino acid residues,

particularly cysteine, makes it a valuable tool for identifying and quantifying protein targets of

small molecules, elucidating enzyme mechanisms, and discovering novel drug candidates.

Introduction to Bromoacetonitrile in Chemical
Proteomics
Bromoacetonitrile (BrCH₂CN) is an α-haloacetonitrile that acts as an electrophilic probe

capable of forming covalent bonds with nucleophilic residues in proteins. Due to the good

leaving group nature of bromide and the electron-withdrawing effect of the nitrile group, the α-

carbon is susceptible to nucleophilic attack, primarily from the thiol group of cysteine residues.

This reactivity makes bromoacetonitrile a useful tool in activity-based protein profiling (ABPP),

a powerful chemical proteomics strategy to study enzyme function and inhibitor binding in

complex biological systems.

Key Features of Bromoacetonitrile:

Cysteine Reactivity: Primarily reacts with the thiol group of cysteine residues via an Sₙ2

mechanism, forming a stable thioether linkage.
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Small Size: Its small molecular footprint allows it to access sterically hindered active sites.

Versatility: Can be incorporated into more complex molecules to create targeted covalent

inhibitors or activity-based probes.

The general principle of using a bromoacetonitrile-based probe in a competitive chemical

proteomics experiment is to pre-incubate a proteome with a compound of interest before

treating it with the probe. Proteins that are bound by the test compound will show reduced

labeling by the bromoacetonitrile probe, allowing for the identification and quantification of

target engagement.

Experimental Workflows
Competitive Profiling Workflow
A common application of bromoacetonitrile is in competitive profiling experiments to identify

the protein targets of a small molecule inhibitor.
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Sample Preparation

Covalent Labeling

Proteomic Processing

Analysis

Control Proteome
(e.g., cell lysate + DMSO)

Add Bromoacetonitrile Probe

Treated Proteome
(e.g., cell lysate + Inhibitor)

Add Bromoacetonitrile Probe

Combine Samples

Protein Digestion
(e.g., Trypsin)

Optional: Enrichment of
Labeled Peptides

LC-MS/MS Analysis

Data Analysis &
Quantification
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Cellular Stimulus

Lysis & Labeling

Processing & Analysis

Unstimulated Cells

Lyse & Label with
Bromoacetonitrile Probe

Stimulated Cells

Lyse & Label with
Bromoacetonitrile Probe

Proteomic Processing
(Combine, Digest, etc.)

Quantitative LC-MS/MS

Identify Differentially
Labeled Cysteines &

Map to Pathways
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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